3-(4-Fluorophenyl)-5-((3-nitrophenyl)amino)thiazolidine-2,4-dione

• IUPAC Name: 3-(4-fluorophenyl)-5-(3-nitroanilino)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H10FN3O4S/c16-9-4-6-11(7-5-9)18-14(20)13(24-15(18)21)17-10-2-1-3-12(8-10)19(22)23/h1-8,13,17H
• InChI Key: KSHALZLIVREVLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FN3O4S
• Molecular Weight: 347.3 g/mol

Description

3-(4-Fluorophenyl)-5-((3-nitrophenyl)amino)thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained attention in the scientific community due to its potential application in various fields. This compound has been extensively studied for its biochemical and physiological effects, mechanism of action, and synthetic methods.

Scientific Research Applications

Anticancer Activity

Research has shown that thiazolidine-2,4-dione derivatives exhibit promising anticancer activities. For instance, compounds synthesized with thiazolidine-2,4-dione structures have been screened for their anticancer activity against MCF-7 human breast cancer cell lines, with certain derivatives found to inhibit the topoisomerase-I enzyme effectively, highlighting the potential of these compounds in cancer treatment (Kumar & Sharma, 2022). Another study demonstrated the synthesis of thiazolidine-2,4-dione derivatives as dual inhibitors of the Raf/MEK/ERK and the PI3K/Akt signaling pathways, indicating their potential as novel anticancer agents (Li et al., 2010).

Antimicrobial Activity

Thiazolidine-2,4-dione derivatives also show significant antimicrobial properties. A synthesis study reported compounds prepared from 3′-flavone carboxaldehyde and 3-substituted phenacyl-2,4-thiazolidinediones displaying in-vitro antimicrobial activity against various Candida species, suggesting their potential as antimicrobial agents (Tunçbilek & Altanlar, 2006). Another study highlighted the synthesis and antimicrobial activity of 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones, showing good activity against gram-positive bacteria and excellent antifungal activity, reinforcing the antimicrobial potential of thiazolidine-2,4-dione derivatives (Prakash et al., 2011).

Aldose Reductase Inhibition and Antidiabetic Potential

Thiazolidine-2,4-dione derivatives have been studied for their potential as aldose reductase inhibitors, a key target in managing complications related to diabetes. A study found that certain 5-(3, 4-dialkoxyphenyl) thiazolidine-2, 4-diones exhibited pronounced activities in inhibiting aldose reductase, suggesting their utility in developing treatments for diabetic complications (Sohda et al., 1982).

Antitubercular Activity

Research into the antitubercular activity of thiazolidine-2,4-dione derivatives has identified compounds with significant inhibitory action against Mycobacterium tuberculosis. For example, a series of novel hybrid heterocycles comprising arylidene thiazolidine-2,4-dione and 1-cyclopropyl-2-(2-fluorophenyl)ethanone demonstrated moderate to good activity against M. tuberculosis, with some compounds being notably more active than standard drugs (Ponnuchamy et al., 2014).